Cas no 89667-20-9 (Pyridin-3-yl3-(trifluoromethyl)phenylmethanol)

Pyridin-3-yl3-(trifluoromethyl)phenylmethanol is a fluorinated aromatic alcohol featuring a pyridine and trifluoromethylphenyl moiety. This compound is of interest in pharmaceutical and agrochemical research due to its versatile structure, which serves as a key intermediate in synthesizing biologically active molecules. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyridine ring contributes to binding interactions in target systems. Its well-defined chemical properties make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive functional groups.

Pyridin-3-yl3-(trifluoromethyl)phenylmethanol structure

89667-20-9 structure

Product Name:Pyridin-3-yl3-(trifluoromethyl)phenylmethanol

CAS No:89667-20-9

MF:C₁₃H₁₀F₃NO

MW:253.2198138237

CID:592781

PubChem ID:11288231

Update Time:2025-05-28

Pyridin-3-yl3-(trifluoromethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinemethanol, a-[3-(trifluoromethyl)phenyl]-
- pyridin-3-yl[3-(trifluoromethyl)phenyl]methanol
- NE41812
- 3-(Trifluoromethyl)-alpha-(3-pyridyl)benzyl alcohol
- Pyridin-3-yl3-(trifluoromethyl)phenylmethanol
- Inchi： 1S/C13H10F3NO/c14-13(15,16)11-5-1-3-9(7-11)12(18)10-4-2-6-17-8-10/h1-8,12,18H
- InChI Key： WHMOFSLPOYNDOR-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C(C1C=NC=CC=1)O)(F)F

Computed Properties

Exact Mass: 253.07144843g/mol
Monoisotopic Mass: 253.07144843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 33.1

Pyridin-3-yl3-(trifluoromethyl)phenylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P994658-10mg	Pyridin-3-yl[3-(trifluoromethyl)phenyl]methanol	89667-20-9		10mg	$ 50.00	2022-06-03
TRC	P994658-50mg	Pyridin-3-yl[3-(trifluoromethyl)phenyl]methanol	89667-20-9		50mg	$ 210.00	2022-06-03
TRC	P994658-100mg	Pyridin-3-yl[3-(trifluoromethyl)phenyl]methanol	89667-20-9		100mg	$ 295.00	2022-06-03
Enamine	EN300-119827-0.05g	(pyridin-3-yl)[3-(trifluoromethyl)phenyl]methanol	89667-20-9	95%	0.05g	$182.0	2023-11-13
Enamine	EN300-119827-0.1g	(pyridin-3-yl)[3-(trifluoromethyl)phenyl]methanol	89667-20-9	95%	0.1g	$272.0	2023-11-13
Enamine	EN300-119827-0.25g	(pyridin-3-yl)[3-(trifluoromethyl)phenyl]methanol	89667-20-9	95%	0.25g	$389.0	2023-11-13
Enamine	EN300-119827-0.5g	(pyridin-3-yl)[3-(trifluoromethyl)phenyl]methanol	89667-20-9	95%	0.5g	$613.0	2023-11-13
Enamine	EN300-119827-1.0g	(pyridin-3-yl)[3-(trifluoromethyl)phenyl]methanol	89667-20-9	95%	1.0g	$785.0	2023-02-18
Enamine	EN300-119827-2.5g	(pyridin-3-yl)[3-(trifluoromethyl)phenyl]methanol	89667-20-9	95%	2.5g	$1539.0	2023-11-13
Enamine	EN300-119827-5.0g	(pyridin-3-yl)[3-(trifluoromethyl)phenyl]methanol	89667-20-9	95%	5.0g	$2277.0	2023-02-18